Cas no 888413-90-9 (2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-fluorophenyl)acetamide
• CAS No: 888413-90-9
• MF: C₂₅H₁₆ClFN₂O₅
• MW: 478.856348991394
• CID: 6105878
• PubChem ID: 2135298
• Update Time: 2025-08-04

2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-fluorophenyl)acetamide
• 1,3-Dioxolo[4,5-g]quinoline-5(8H)-acetamide, 7-(4-chlorobenzoyl)-N-(4-fluorophenyl)-8-oxo-
• 2-[7-(4-chlorobenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-fluorophenyl)acetamide
• F1602-0299
• 888413-90-9
• SCHEMBL1074621
• AKOS001818068
• 2-[7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C25H16ClFN2O5/c26-15-3-1-14(2-4-15)24(31)19-11-29(12-23(30)28-17-7-5-16(27)6-8-17)20-10-22-21(33-13-34-22)9-18(20)25(19)32/h1-11H,12-13H2,(H,28,30)
• InChI Key： GYORMEXUXYSEGS-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(F)C=C2)=O)C2C(=CC3OCOC=3C=2)C(=O)C(C(=O)C2=CC=C(Cl)C=C2)=C1

Computed Properties

• Exact Mass: 478.0731775g/mol
• Monoisotopic Mass: 478.0731775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 837
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• Boiling Point: 722.9±60.0 °C(Predicted)
• pka: 12.63±0.70(Predicted)

Additional information on 2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-fluorophenyl)acetamide

Recent Advances in the Study of 2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-fluorophenyl)acetamide (CAS: 888413-90-9)

The compound 2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-fluorophenyl)acetamide (CAS: 888413-90-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and biological activity, as reported in recent peer-reviewed literature and industry reports.

Recent studies have focused on the synthesis and optimization of 888413-90-9, highlighting its potential as a lead compound for drug development. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and chromatography, to achieve high yields and purity. The compound's unique structure, featuring a quinoline core with chlorobenzoyl and fluorophenyl substituents, has been identified as a key factor in its biological activity.

In vitro and in vivo studies have demonstrated that 888413-90-9 exhibits promising activity against a range of biological targets. Specifically, it has shown inhibitory effects on certain enzymes and receptors implicated in inflammatory and neoplastic diseases. Mechanistic studies suggest that the compound interacts with key signaling pathways, modulating cellular responses in a dose-dependent manner. These findings underscore its potential as a candidate for further preclinical and clinical evaluation.

Furthermore, recent pharmacokinetic and toxicity studies have provided valuable insights into the compound's safety profile. Preliminary data indicate that 888413-90-9 has favorable absorption and distribution properties, with limited off-target effects. However, further studies are needed to fully elucidate its metabolic pathways and potential side effects.

In conclusion, the latest research on 2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-fluorophenyl)acetamide (CAS: 888413-90-9) highlights its potential as a therapeutic agent. Continued investigation into its mechanism of action, optimization of its chemical structure, and evaluation of its safety and efficacy will be critical for advancing this compound toward clinical applications. This brief serves as a valuable resource for researchers and industry professionals interested in the latest developments in this area.